Cas no 2248318-20-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate
• CAS No: 2248318-20-7
• MF: C₁₈H₁₃F₂NO₄
• MW: 345.29693198204
• CID: 6471611
• PubChem ID: 165729019
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate
• 2248318-20-7
• EN300-6525754

• Inchi： 1S/C18H13F2NO4/c1-18(19,20)14(11-7-3-2-4-8-11)17(24)25-21-15(22)12-9-5-6-10-13(12)16(21)23/h2-10,14H,1H3
• InChI Key： PWGHGGPMEUASOD-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 345.08126422g/mol
• Monoisotopic Mass: 345.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate (CAS No. 2248318-20-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate (CAS No. 2248318-20-7) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ester, characterized by its isoindol core and difluoro substitution pattern, has garnered attention due to its structural complexity and the unique electronic properties imparted by its fluorinated side chain.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such fluorinated derivatives in drug design. The presence of the 3,3-difluoro group not only enhances metabolic stability but also modulates the electronic distribution across the molecule, which is crucial for optimizing binding affinity to biological targets. This compound exemplifies how structural modifications can fine-tune pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for further derivatization.

In the context of modern drug discovery, the 1H-isoindol scaffold is particularly noteworthy for its role in several bioactive molecules. Isoindole derivatives have been explored for their potential as kinase inhibitors, antiviral agents, and even in the development of next-generation anticancer therapeutics. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate suggests that it may interact with enzymes or receptors in a manner that could be therapeutically beneficial.

One of the most compelling aspects of this compound is its dual functionality—the dioxo moiety provides electrophilic sites for nucleophilic attack, while the ester group offers a versatile handle for further chemical transformations. This makes it an ideal candidate for library synthesis and high-throughput screening programs aimed at identifying novel bioactive entities. Moreover, the phenylbutanoate side chain introduces hydrophobic interactions that can be critical for membrane permeability and oral bioavailability.

The synthesis of such complex molecules often involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands specialized methodologies to ensure regioselectivity and high yields. Recent reports in synthetic organic chemistry have demonstrated innovative approaches to introducing fluorine substituents via metal-catalyzed cross-coupling reactions or halogen exchange processes. These techniques are likely applicable to the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate, offering pathways to scalable production.

From a biological perspective, understanding the interactions between this compound and potential targets requires a multidisciplinary approach. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for elucidating its three-dimensional structure and dynamics. Additionally, computational methods like molecular dynamics simulations can provide insights into how the compound’s conformational flexibility influences its binding affinity.

The difluoro group’s role in modulating reactivity is particularly interesting from a mechanistic standpoint. Fluorine atoms are known to influence electronic properties through their high electronegativity and small size. In this context, the electron-withdrawing effect of the difluoro substituent could enhance electrophilicity at certain positions within the molecule while simultaneously stabilizing adjacent positive charges. Such effects are often exploited in medicinal chemistry to improve binding interactions with biological targets.

Recent publications in medicinal chemistry highlight the growing interest in fluorinated heterocycles as pharmacophores. For instance, isoindole derivatives with fluorine substitutions have been shown to exhibit enhanced potency against certain enzymes implicated in inflammatory diseases or cancer progression. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3-difluoro-2-phenylbutanoate align well with these precedents, suggesting potential applications in similar therapeutic areas.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their improved pharmacokinetic profiles compared to non-fluorinated analogs. The ability of fluorine to influence metabolic stability—particularly by slowing down oxidative degradation—makes it a desirable element in drug design. Furthermore, fluorine atoms can enhance cell membrane permeability by increasing lipophilicity without significantly raising toxicity levels.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3, *3,**